Cas no 2138043-77-1 (2-4-(difluoromethyl)phenyl-2,2-difluoroacetic acid)

• Product Name: 2-4-(difluoromethyl)phenyl-2,2-difluoroacetic acid
• CAS No: 2138043-77-1
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• CID: 6566899
• PubChem ID: 162738276
• Update Time: 2025-06-09

2-4-(difluoromethyl)phenyl-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(difluoromethyl)phenyl-2,2-difluoroacetic acid
• Benzeneacetic acid, 4-(difluoromethyl)-α,α-difluoro-
• 2-(4-(Difluoromethyl)phenyl)-2,2-difluoroacetic acid

• Inchi： 1S/C9H6F4O2/c10-7(11)5-1-3-6(4-2-5)9(12,13)8(14)15/h1-4,7H,(H,14,15)
• InChI Key： OIGBGXXVVZRSAB-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)C(O)=O)=CC=C(C(F)F)C=C1

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• Boiling Point: 287.2±35.0 °C(Predicted)
• pka: 0.94±0.10(Predicted)

Additional information on 2-4-(difluoromethyl)phenyl-2,2-difluoroacetic acid

Introduction to 2-4-(difluoromethyl)phenyl-2,2-difluoroacetic acid (CAS No. 2138043-77-1)

2-4-(difluoromethyl)phenyl-2,2-difluoroacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138043-77-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural framework with difluoromethyl and difluoroacetic acid moieties, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and material science.

The molecular structure of 2-4-(difluoromethyl)phenyl-2,2-difluoroacetic acid consists of a phenyl ring substituted at the 2 and 4 positions with difluoromethyl groups, coupled with a difluoroacetic acid side chain. This arrangement imparts distinct electronic and steric characteristics to the molecule, which can be leveraged in the design of novel bioactive agents. The presence of fluorine atoms enhances the metabolic stability and lipophilicity of the compound, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate biological targets effectively. The difluoromethyl group, in particular, is known for its role in improving pharmacokinetic properties such as bioavailability and metabolic resistance. Furthermore, the difluoroacetic acid moiety can serve as a pharmacophore in the development of inhibitors targeting various enzymatic pathways. These features make 2-4-(difluoromethyl)phenyl-2,2-difluoroacetic acid a compelling candidate for further investigation.

Current research in the field of medicinal chemistry has highlighted the potential of difluoromethylphenyl derivatives as intermediates in the synthesis of small-molecule drugs. Studies have demonstrated that such compounds can exhibit inhibitory activity against key enzymes involved in cancer metabolism and inflammation. For instance, derivatives of this class have shown promise in preclinical trials as inhibitors of polyketide synthases (PKSs), which are critical for the biosynthesis of bacterial secondary metabolites. The structural motif of 2-4-(difluoromethyl)phenyl-2,2-difluoroacetic acid aligns well with this research direction, suggesting its utility in developing novel therapeutic agents.

The synthesis of 2-4-(difluoromethyl)phenyl-2,2-difluoroacetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework efficiently. The complexity of its synthesis underscores the compound's significance as a building block for more intricate pharmacological entities.

From a computational chemistry perspective, the electronic properties of 2-4-(difluoromethyl)phenyl-2,2-difluoroacetic acid have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into how fluorine substitution influences the molecule's reactivity and binding affinity to biological targets. The computational data not only aid in rationalizing experimental observations but also guide the optimization process toward more potent and selective drug candidates.

The pharmacological profile of 2-4-(difluoromethyl)phenyl-2,2-difluoroacetic acid is being actively explored in academic and industrial research settings. Preliminary findings suggest that this compound exhibits moderate activity against certain enzymatic targets, making it a promising starting point for structure-based drug design. Researchers are particularly interested in modulating its binding interactions with proteins involved in metabolic disorders and infectious diseases. The versatility of its scaffold allows for further derivatization to enhance potency and reduce off-target effects.

In addition to its pharmaceutical applications, 2-4-(difluoromethyl)phenyl-2,2-difluoroacetic acid may find utility in other areas such as agrochemicals and specialty materials. Fluorinated compounds are known for their enhanced stability under environmental stressors, which could be beneficial in developing more resilient crop protection agents. Furthermore, its unique chemical properties make it a candidate for advanced material applications where fluorine incorporation improves material performance.

The regulatory landscape for fluorinated compounds remains an important consideration in their development and commercialization. Ensuring compliance with safety and environmental regulations is crucial as these compounds gain prominence in research and industry. Efforts are ongoing to develop sustainable synthetic routes that minimize waste and reduce environmental impact while maintaining high standards of quality control.

Looking ahead, the future prospects for 2-4-(difluoromethyl)phenyl-2,2-difluoroacetic acid appear promising as ongoing research continues to uncover new applications and optimize its properties. Collaborative efforts between academia and industry will be essential to translate laboratory discoveries into tangible benefits for society. As our understanding of fluorinated chemistry evolves, so too will the potential uses of this versatile compound.